Cas no 41141-95-1 ([(methoxycarbonyl)amino][(4-methylphenyl)sulphonyl]acetic acid)

• Product Name: [(methoxycarbonyl)amino][(4-methylphenyl)sulphonyl]acetic acid
• CAS No: 41141-95-1
• MF: C₁₁H₁₃NO₆S
• MW: 287.28902220726
• CID: 926630
• PubChem ID: 170473
• Update Time: 2025-04-19

[(methoxycarbonyl)amino][(4-methylphenyl)sulphonyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [(methoxycarbonyl)amino][(4-methylphenyl)sulphonyl]acetic acid
• 2-(methoxycarbonylamino)-2-(4-methylphenyl)sulfonylacetic acid
• Acetic acid, 2-[(methoxycarbonyl)amino]-2-[(4-methylphenyl)sulfonyl]-
• Acetic acid, ((methoxycarbonyl)amino)((4-methylphenyl)sulfonyl)-
• Acetic acid, 2-((methoxycarbonyl)amino)-2-((4-methylphenyl)sulfonyl)-
• [(Methoxycarbonyl)amino][(4-methylphenyl)sulfonyl]acetic acid
• Acetic acid, [(methoxycarbonyl)amino][(4-methylphenyl)sulfonyl]-
• AFHMCCYRILDPQC-UHFFFAOYSA-N
• NS00056093
• DTXSID20884682
• ((Methoxycarbonyl)amino)((4-methylphenyl)sulphonyl)acetic acid
• SCHEMBL11859203
• 41141-95-1
• EINECS 255-240-0

• Inchi： 1S/C11H13NO6S/c1-7-3-5-8(6-4-7)19(16,17)9(10(13)14)12-11(15)18-2/h3-6,9H,1-2H3,(H,12,15)(H,13,14)
• InChI Key： AFHMCCYRILDPQC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C(=O)O)NC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 287.04635831g/mol
• Monoisotopic Mass: 287.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų